molecular formula C6H7NO4 B1257525 4,5-dihydro-1H-pyrrole-1,5-dicarboxylic acid

4,5-dihydro-1H-pyrrole-1,5-dicarboxylic acid

Cat. No.: B1257525
M. Wt: 157.12 g/mol
InChI Key: MDTMETSJBLNDRH-UHFFFAOYSA-N
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Description

4,5-dihydro-1H-pyrrole-1,5-dicarboxylic acid, also known as this compound, is a useful research compound. Its molecular formula is C6H7NO4 and its molecular weight is 157.12 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C6H7NO4

Molecular Weight

157.12 g/mol

IUPAC Name

2,3-dihydropyrrole-1,2-dicarboxylic acid

InChI

InChI=1S/C6H7NO4/c8-5(9)4-2-1-3-7(4)6(10)11/h1,3-4H,2H2,(H,8,9)(H,10,11)

InChI Key

MDTMETSJBLNDRH-UHFFFAOYSA-N

Canonical SMILES

C1C=CN(C1C(=O)O)C(=O)O

Synonyms

4,5-DHP-DCA
4,5-dihydro-1H-pyrrole-1,5-dicarboxylic acid

Origin of Product

United States

Synthesis routes and methods I

Procedure details

The (5S)-2-oxopyrrolidine-1,5-dicarboxylic acid, 1-(1,1-dimethylethyl),5-ethyl ester (Formula G)(4.80 kg) was dissolved in toluene (30.97 liters; Kf max 0.01% water) and cooled to −50° C. This solution was charged with SuperHydride (LiEt3BH 1 M in THF; 19.96 liters) in a manner so that the reaction temperature did not exceed −45° C. After complete addition, the mixture was stirred at −45 to −50° C. for 30 minutes. N-ethyldiisopropylamine (DIPEA; 14.47 liters) was then added to the reaction mixture in a manner so that the temperature did not exceed −45° C. Dimethyaminopyridine (0.030 kg) was added as a solid to the mixture. The reaction mixture was then charged with trifluoroacetic anhydride (TFAA) (4.70 kg) in a manner so that the reaction temperature did not exceed −45° C. After complete addition, the reaction mixture was warmed to 20 to 25° C. within one hour and kept for an additional 2 hours at this temperature. The reaction mixture was then cooled to 0° C. and slowly charged with water (48.00 liters) so that the reaction temperature did not exceed 5° C. Aqueous and organic phases were then separated and the organic phase was again washed with 48 liters of water (0 to 5° C.). The organic later was then evaporated and degassed at 40° C. A yellowish oil was obtained with a yield of 4.5 kg (18.66 mol, 100%) of the 4,5-dihydro-1H-pyrrole-1,5-dicarboxylic acid, 1-(1-dimethylethyl), 5-ethyl ester (BOC-DHPEE)(Formula G′).
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
1-(1,1-dimethylethyl),5-ethyl ester
Quantity
4.8 kg
Type
reactant
Reaction Step One
Quantity
30.97 L
Type
solvent
Reaction Step One
Quantity
19.96 L
Type
reactant
Reaction Step Two
Quantity
14.47 L
Type
reactant
Reaction Step Three
Quantity
0.03 kg
Type
reactant
Reaction Step Four
Quantity
4.7 kg
Type
reactant
Reaction Step Five
Name
Quantity
48 L
Type
solvent
Reaction Step Six

Synthesis routes and methods II

Procedure details

The (5S)-2-oxopyrrolidine-1,5-dicarboxylic acid, 1-(1,1-dimethylethyl), 5-ethyl ester (Formula G) (4.80 kg) was dissolved in toluene (30.97 liters; Kf max 0.01% water) and cooled to −50° C. This solution was charged with SuperHydride (LiEt3BH 1 M in THF; 19.96 liters) in a manner so that the reaction temperature did not exceed −45° C. After complete addition, the mixture was stirred at −45 to −50° C. for 30 minutes. N-ethyldiisopropylamine (DIPEA; 14.47 liters) was then added to the reaction mixture in a manner so that the temperature did not exceed −45° C. Dimethyaminopyridine (0.030 kg) was added as a solid to the mixture. The reaction mixture was then charged with trifluoroacetic anhydride (TFAA) (4.70 kg) in a manner so that the reaction temperature did not exceed −45° C. After complete addition, the reaction mixture was warmed to 20 to 25° C. within one hour and kept for an additional 2 hours at this temperature. The reaction mixture was then cooled to 0° C. and slowly charged with water (48.00 liters) so that the reaction temperature did not exceed 5° C. Aqueous and organic phases were then separated and the organic phase was again washed with 48 liters of water (0 to 5° C.). The organic later was then evaporated and degassed at 40° C. A yellowish oil was obtained with a yield of 4.5 kg (18.66 mol, 100%) of the 4,5-dihydro-1H-pyrrole-1,5-dicarboxylic acid, 1-(1-dimethylethyl), 5-ethyl ester (BOC-DHPEE) (Formula G′).
[Compound]
Name
5-ethyl ester
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
5-ethyl ester
Quantity
4.8 kg
Type
reactant
Reaction Step Two
Quantity
30.97 L
Type
solvent
Reaction Step Two
Quantity
19.96 L
Type
reactant
Reaction Step Three
Quantity
14.47 L
Type
reactant
Reaction Step Four
Quantity
0.03 kg
Type
reactant
Reaction Step Five
Quantity
4.7 kg
Type
reactant
Reaction Step Six
Name
Quantity
48 L
Type
solvent
Reaction Step Seven

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